Cas no 150112-44-0 (1H-1,2,4-Triazole-3-carboxylic acid, 1-(4-chlorophenyl)-, ethyl ester)

• Product Name: 1H-1,2,4-Triazole-3-carboxylic acid, 1-(4-chlorophenyl)-, ethyl ester
• CAS No: 150112-44-0
• MF: C₁₁H₁₀ClN₃O₂
• MW: 251.669001102448
• CID: 3789433
• PubChem ID: 86164242
• Update Time: 2025-04-22

1H-1,2,4-Triazole-3-carboxylic acid, 1-(4-chlorophenyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-3-carboxylic acid, 1-(4-chlorophenyl)-, ethyl ester
• SCHEMBL15760252
• DB-085639
• 150112-44-0

• Inchi： 1S/C11H10ClN3O2/c1-2-17-11(16)10-13-7-15(14-10)9-5-3-8(12)4-6-9/h3-7H,2H2,1H3
• InChI Key： OSYOVOMYLNFHQG-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(Cl)C=C2)C=NC(C(OCC)=O)=N1

Computed Properties

• Exact Mass: 251.0461543Da
• Monoisotopic Mass: 251.0461543Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 57Ų